ethyl 2-(4-(5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenoxy)acetate

• IUPAC Name: ethyl 2-[4-[3-phenyl-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenoxy]acetate
• InChI: InChI=1S/C24H22N2O4S/c1-2-29-23(27)16-30-19-12-10-17(11-13-19)20-15-21(18-7-4-3-5-8-18)26(25-20)24(28)22-9-6-14-31-22/h3-14,21H,2,15-16H2,1H3
• InChI Key: KMCJEGPFEVTBQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

Chemical Reactions Analysis

The compound is mentioned as a sensor that selectively detects Al 3+ in aqueous methanol in the presence of other cations. This fluorescent compound has a maximum emission at 473 nm, whose intensity gradually decreases as Al 3+ is titrated.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : This compound has been synthesized through various methods, including treatment of 3-mercapto-3-(phenylamino)-acrylonitrile with appropriate halo ketones or halo esters, as described by Abdelhamid & Afifi (2010) in "Synthesis of Some New Thiazoles and Pyrazolo[1,5-a]pyrimidines Containing an Antipyrine Moiety" (Abdelhamid & Afifi, 2010).

Biological and Medicinal Applications

• Antimicrobial Activities : Research by Wardkhan et al. (2008) on "New Approaches for the Synthesis of Thiazoles and Their Fused Derivatives with Antimicrobial Activities" has shown that derivatives of this compound have been tested for antimicrobial activity against bacterial and fungal isolates (Wardkhan et al., 2008).

• Anti-Tumor Agents : A study by Gomha et al. (2016) in "Synthesis and Characterization of Some New Bis-Pyrazolyl-Thiazoles Incorporating the Thiophene Moiety as Potent Anti-Tumor Agents" revealed that certain derivatives of this compound demonstrated promising activities against hepatocellular carcinoma cell lines (Gomha et al., 2016).

• Insecticidal Activity : Singh et al. (2008) investigated the insecticidal activity of related compounds against Helicoverpa armigera, as discussed in "Synthesis and Insecticidal Activity of 2-[4-(4,5-dihydro-5-(substituted phenyl)-1H-Pyrazol-3-yl)phenoxy] Acetic Acid Hydrazides and Related Compounds" (Singh et al., 2008).

Chemical Structure and Properties

• Crystal Structure : The crystal structure of related compounds has been analyzed to understand their molecular interactions and conformation, as seen in the work of Lee et al. (2009) in "Synthesis and the Crystal Structure of (E)-2-(7-(3-(Thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate" (Lee et al., 2009).